Cas no 1235699-36-1 (N-({1-(2E)-3-(furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)-2-phenylbutanamide)

• Product Name: N-({1-(2E)-3-(furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)-2-phenylbutanamide
• CAS No: 1235699-36-1
• MF: C₂₃H₂₈N₂O₃
• MW: 380.480026245117
• CID: 6039499
• PubChem ID: 49691485
• Update Time: 2025-06-03

N-({1-(2E)-3-(furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)-2-phenylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-({1-(2E)-3-(furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)-2-phenylbutanamide
• N-({1-[(2E)-3-(furan-2-yl)prop-2-enoyl]piperidin-4-yl}methyl)-2-phenylbutanamide
• AKOS024492458
• VU0631638-1
• F5033-6150
• 1235699-36-1
• N-[[1-[(E)-3-(furan-2-yl)prop-2-enoyl]piperidin-4-yl]methyl]-2-phenylbutanamide
• (E)-N-((1-(3-(furan-2-yl)acryloyl)piperidin-4-yl)methyl)-2-phenylbutanamide

• Inchi： 1S/C23H28N2O3/c1-2-21(19-7-4-3-5-8-19)23(27)24-17-18-12-14-25(15-13-18)22(26)11-10-20-9-6-16-28-20/h3-11,16,18,21H,2,12-15,17H2,1H3,(H,24,27)/b11-10+
• InChI Key： GVMPWNADAINFBB-ZHACJKMWSA-N
• SMILES： O=C(/C=C/C1=CC=CO1)N1CCC(CNC(C(C2C=CC=CC=2)CC)=O)CC1

Computed Properties

• Exact Mass: 380.20999276g/mol
• Monoisotopic Mass: 380.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 62.6Ų

Additional information on N-({1-(2E)-3-(furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)-2-phenylbutanamide

N-({1-(2E)-3-(furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)-2-phenylbutanamide: A Comprehensive Overview

The compound with CAS No 1235699-36-1, known as N-({1-(2E)-3-(furan-2-yl)prop-2-enoylpiperidin-4-yl}methyl)-2-phenylbutanamide, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and biochemical research. This compound is notable for its intricate structure, which combines a piperidine ring, a furan moiety, and a butanamide group, making it a promising candidate for various applications in drug discovery and development.

The molecular structure of this compound is characterized by a piperidine ring substituted with a (2E)-3-(furan-2-yl)propenoate group at the 4-position and a 2-phenylbutanamide group at the 1-position. The presence of the furan ring introduces unique electronic properties, while the butanamide group contributes to the compound's hydrophobicity and potential bioavailability. Recent studies have highlighted the importance of such structural features in modulating the compound's interactions with biological targets, such as enzymes and receptors.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of Palladium-catalyzed coupling reactions and enolate alkylation. These methods not only enhance the yield but also improve the purity of the final product, which is critical for its application in biological assays. The synthesis process has been optimized to minimize waste and reduce costs, making it more accessible for large-scale production.

In terms of biological activity, this compound has shown remarkable potential as a modulator of G-protein coupled receptors (GPCRs), which are key targets in the treatment of various diseases, including cardiovascular disorders and neurological conditions. Preclinical studies have demonstrated that this compound exhibits high affinity for specific GPCR subtypes, suggesting its potential as a lead molecule for drug development.

Beyond its pharmacological applications, this compound has also been explored for its role in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics and optoelectronic devices. Recent research has focused on its ability to form self-assembled monolayers, which could enhance the performance of organic field-effect transistors.

The integration of computational chemistry tools has significantly advanced our understanding of this compound's properties. Molecular docking studies have revealed that its furan moiety plays a critical role in stabilizing interactions with biological targets. Furthermore, quantum mechanical calculations have provided insights into its electronic structure, paving the way for rational drug design strategies.

In conclusion, N-{1-(2E)-3-(furan-2-yl)propenoylpiperidin4yl}methyl}-2phenylbutanamide (CAS No 1235699361) represents a versatile molecule with wide-ranging applications across multiple disciplines. Its intricate structure, combined with cutting-edge synthetic and analytical techniques, positions it as a valuable asset in both academic research and industrial development.